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Compound of Interest

Compound Name: Ethyl isobutyrylacetate

Cat. No.: B043150 Get Quote

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for ethyl isobutyrylacetate. It is intended

for researchers, scientists, and professionals in drug development who handle this substance.

This document outlines its primary hazards, summarizes key physicochemical data, and

describes the standard experimental methodologies for hazard determination.

Introduction
Ethyl isobutyrylacetate (CAS No. 7152-15-0) is an ester with the molecular formula

C8H14O3.[1] It is a clear, colorless liquid used as a laboratory chemical.[1][2] A thorough

understanding of its hazard profile is essential for safe handling, storage, and use in a research

and development setting.

GHS Hazard Classification
The primary GHS hazard classification for ethyl isobutyrylacetate is as a flammable liquid.[2]

[3][4] While some sources indicate potential for skin and eye irritation, these have not led to a

harmonized GHS classification for these endpoints.[1] The toxicological properties of the

substance have not been fully investigated.[2][5]

Table 1: GHS Classification of Ethyl Isobutyrylacetate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b043150?utm_src=pdf-interest
https://www.benchchem.com/product/b043150?utm_src=pdf-body
https://www.benchchem.com/product/b043150?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/48693.pdf
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.fishersci.com/store/msds?partNumber=AC383440100&productDescription=ETHYL+ISOBUTYRYLACETATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b043150?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC383440100&productDescription=ETHYL+ISOBUTYRYLACETATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-isobutyrylacetate
https://www.sigmaaldrich.com/US/en/product/aldrich/e33203
https://pim-resources.coleparmer.com/sds/48693.pdf
https://www.fishersci.com/store/msds?partNumber=AC383440100&productDescription=ETHYL+ISOBUTYRYLACETATE%2C+10GR&vendorId=VN00032119&countryCode=US&language=en
https://echa.europa.eu/lt/substance-information/-/substanceinfo/100.051.778
https://www.benchchem.com/product/b043150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 3 GHS02 (Flame) Warning

H226:

Flammable liquid

and vapor

Source: Aggregated data from ECHA C&L Inventory, Fisher Scientific, and Sigma-Aldrich.[2][3]

[4]

Physicochemical Properties
The physical and chemical properties of a substance are fundamental to its GHS classification,

particularly for physical hazards like flammability.

Table 2: Physicochemical Data for Ethyl Isobutyrylacetate

Property Value Source

Molecular Weight 158.20 g/mol [1]

Appearance Clear, colorless liquid [1][2]

Boiling Point 173 °C at 760 mmHg [1][4]

Melting Point -9 °C [1][4]

Flash Point 44 °C (111.2 °F) - closed cup [1][4]

Specific Gravity 0.980 g/cm³ at 25 °C [1][2][4]

Solubility Not available [1][2]

Toxicological Data
Comprehensive toxicological data for ethyl isobutyrylacetate is limited. Safety Data Sheets

consistently state that acute toxicity data (LD50/LC50) is not available and that the toxicological

properties have not been fully investigated.[1][2]

Acute Toxicity: No quantitative data (LD50 or LC50) are available.[1]
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Skin Corrosion/Irritation: May cause skin irritation, but data is insufficient for a formal GHS

classification.[1]

Serious Eye Damage/Irritation: May cause eye irritation, but data is insufficient for a formal

GHS classification.[1]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data are available to indicate that

ethyl isobutyrylacetate is a carcinogen, mutagen, or reproductive toxin.[1]

Experimental Protocols for GHS Hazard
Determination
While specific experimental reports for ethyl isobutyrylacetate are not publicly available, the

GHS classification is based on standardized testing methods, primarily those established by

the Organisation for Economic Co-operation and Development (OECD).

5.1. Flammable Liquids (OECD Test Guideline 436)

The classification of a substance as a Flammable Liquid Category 3 is determined by its flash

point and initial boiling point.

Objective: To determine the flash point of a liquid to assess its fire hazard.

Methodology: A closed-cup equilibrium method is typically used. A specified quantity of the

sample is introduced into a test cup, which is then closed. The temperature of the sample is

increased, and at intervals, an ignition source is applied to the vapors in the cup. The flash

point is the lowest temperature at which the application of the ignition source causes the

vapors of the sample to ignite.

Classification Criteria (Category 3): Flash point ≥ 23 °C and ≤ 60 °C. Ethyl
isobutyrylacetate, with a flash point of 44 °C, falls squarely into this category.[1][4]

5.2. Acute Dermal Irritation/Corrosion (OECD Test Guideline 404)

This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) skin damage.
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Objective: To assess the potential for skin irritation and corrosion.

Methodology: A small amount of the test substance (0.5 mL for liquids) is applied to a small

area of skin (approx. 6 cm²) of a test animal (typically an albino rabbit) under a gauze patch.

The patch is removed after a set exposure period (e.g., 4 hours). The skin is then observed

and graded for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24,

48, and 72 hours) after patch removal.

Classification: The classification is based on the mean scores for erythema and edema.

While ethyl isobutyrylacetate is noted to "may cause skin irritation," the lack of a formal

classification suggests that test results did not meet the GHS criteria for classification.[1]

5.3. Acute Eye Irritation/Corrosion (OECD Test Guideline 405)

This test evaluates the potential of a substance to cause damage to the eye.

Objective: To assess the potential for eye irritation and corrosion.

Methodology: A small amount of the test substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye of a test animal (typically an albino rabbit). The other eye

remains untreated and serves as a control. The eyes are examined and scored for corneal

opacity, iris lesions, and conjunctival redness and swelling at specific intervals after

instillation.

Classification: Classification is based on the severity and persistence of the observed effects.

Similar to skin irritation, the notation that ethyl isobutyrylacetate "may cause eye irritation"

without a formal GHS classification implies the effects observed in studies were not severe

or persistent enough to meet the classification criteria.[1]

GHS Classification Workflow
The process of classifying a chemical according to GHS involves a logical sequence of data

gathering, evaluation, and hazard communication.
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Step 1: Data Collection

Step 2: Hazard Evaluation

Step 3: Classification

Step 4: Hazard Communication

Physicochemical Data
(e.g., Flash Point, BP)

Weight of Evidence Evaluation
(Review all available data)

Toxicological Data
(In Vivo / In Vitro)

Human Experience
(Case Reports)

Comparison with
GHS Classification Criteria

Physical Hazard Class
(e.g., Flammable Liquid 3)

Physical Data

Health Hazard Class
(e.g., Skin Irritant 2)

Health Data

Environmental Hazard Class

Environmental Data

Assign Label Elements:
- Pictogram

- Signal Word
- Hazard Statements

Prepare Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: Workflow for GHS Hazard Classification and Communication.
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Conclusion
Based on available data, ethyl isobutyrylacetate is classified under GHS as a Flammable

Liquid, Category 3.[2][3][4] This classification is based on its flash point of 44 °C.[1][4] While

there are indications of potential for mild skin and eye irritation, current data are insufficient for

a formal GHS health hazard classification.[1] There is a notable lack of comprehensive public

data for other toxicological endpoints. Therefore, in addition to precautions against fire and

explosion, standard laboratory personnel protective equipment, including gloves and safety

glasses, should be worn to mitigate potential skin and eye contact.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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